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Compound of Interest |

Compound Name: Methyl 2-hydroxyhexanoate
CAS No.: 68756-64-9
Cat. No.: B1618363

Executive Summary
Methyl 2-hydroxyhexanoate (CAS: 21188-58-9 / 68756-64-9) is an

-hydroxy ester commonly used as a chiral intermediate or flavor component. While not
classified as acutely toxic (P-list) or toxic (U-list) under RCRA, it presents specific flammability
and reactivity risks that dictate its disposal pathway.

Immediate Action Directive:
e Primary Waste Stream: Non-Halogenated Organic Solvent Waste.

 Critical Restriction: Do NOT mix with strong oxidizing acids (Nitric, Chromic) or concentrated
bases in waste containers. The

-hydroxyl group increases susceptibility to exothermic oxidation and hydrolysis compared to
simple fatty esters.

o Drain Disposal: Strictly Prohibited.

Chemical Profile & Physicochemical Determinants

Effective disposal relies on understanding the physical state of the waste. The flash point of this
compound sits on the borderline of RCRA "Ignitability” (D001), necessitating a conservative
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approach.

Property

Value

Operational Implication

Molecular Formula
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Organic, susceptible to
combustion.[1][2]

Molecular Weight

146.18 g/mol

N/A

Boiling Point

~189-190 °C

Low volatility at room temp;
unlikely to build dangerous

pressure if stored cool.

Flash Point

~71 °C (160 °F)

Combustible. While >60°C
(RCRA D001 cutoff), it should
be managed as flammable
waste to account for lower-

flash impurities.

Water Solubility

Low / Insoluble

Phase separation risk. Will
form a layer on top of aqueous

waste, complicating treatment.

Density

~0.98 g/mL

Lighter than halogenated

solvents; will float on water.

Risk Assessment & Segregation Logic
The "Alpha-Hydroxy" Factor

Unlike simple methyl hexanoate, the 2-hydroxy position makes this molecule a secondary

alcohol.

o Oxidation Risk: In the presence of strong oxidizers (e.g., waste chromic acid or

permanganate), the hydroxyl group can oxidize to a ketone (methyl 2-oxohexanoate),

generating heat. Protocol: Segregate from Oxidizing Waste.
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o Hydrolysis Risk: In the presence of strong bases (NaOH/KOH), the ester bond hydrolyzes
rapidly, releasing methanol and 2-hydroxyhexanoate salts. This is exothermic.[1] Protocol:
Segregate from Caustic Waste.

Regulatory Classification (USA/Global Harmonized)

e RCRA Code: Not listed. Assign D001 (Ignitable) if mixed with solvents having FP < 60°C
(e.g., Acetone, EtOAC). If pure, it is Class IlIA Combustible Liquid.

e GHS: Skin Irrit. 2; Eye Irrit. 2.
Detailed Disposal Protocol

Phase 1: Characterization & Collection

Do not rely on the "smell test.” This compound has a fruity odor which can mask the presence
of more dangerous solvents in a reaction mixture.

o Assess Purity:

o Scenario A (Pure Reagent): Expired or surplus stock.

o Scenario B (Reaction Mixture): Mixed with solvents (THF, DCM, Methanol).
e Select Container:

o Material: High-Density Polyethylene (HDPE) or Amber Glass.

o Headspace: Leave minimum 10% headspace for thermal expansion.

Phase 2: Waste Stream Segregation

Use the following logic to determine the correct waste carboy.
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Waste: Methyl 2-hydroxyhexanoate

Is it mixed with other solvents?

Does mixture contain Halogens?
(DCM, Chloroform, Bromides)

STREAM B: STREAM A:
Halogenated Organic Non-Halogenated Organic
(High-Temp Incineration) (Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating methyl 2-hydroxyhexanoate waste. Note that "Pure"
material defaults to Non-Halogenated streams due to lower disposal costs and fuel-blending
capabilities.

Phase 3: Labeling

Your waste tag must be defensible during an EHS audit.

o Constituents: List "Methyl 2-hydroxyhexanoate" fully. Do not use abbreviations like "M-2-
HH".

» Hazard Checkboxes: [x] Flammable/Combustible, [x] Irritant.

¢ pH: Neutral (unless mixed with reagents).

Spill Response Procedures (Small Scale < 500mL)
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If a spill occurs, the low volatility (BP ~190°C) is an advantage—it will not rapidly fill the room
with explosive vapors like ether would. However, it is slippery and an irritant.

5. Disposal
Scoop into solid waste pail
(Label: Debris + Solvent)

4. Absorb
Use Vermiculite or Clay

1. Secure Area 2. PPE 3. Contain
Remove Ignition Sources Nitrile Gloves + Goggles Surround with absorbent socks

Click to download full resolution via product page
Figure 2: Operational workflow for cleaning up minor laboratory spills.
Cleanup Steps:
o Extinguish: Ensure no open flames are nearby (Bunsen burners, hot plates).

o Absorb: Do not use paper towels for large amounts (fire risk). Use inert clay, vermiculite, or
specific organic solvent pads (usually pink/white).

o Decontaminate: Wash the surface with a soap/water solution to remove the oily residue. The
ester is lipophilic and won't rinse away with water alone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Methyl hexanoate | 106-70-7 [amp.chemicalbook.com]

2. methyl 2-ethyl hexanoate, 816-19-3 [thegoodscentscompany.com]

3. CA2554374C - Process for preparing alpha-hydroxy carboxylic acids and esters thereof -
Google Patents [patents.google.com]

To cite this document: BenchChem. [Methyl 2-Hydroxyhexanoate: Laboratory Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1618363#methyl-2-hydroxyhexanoate-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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